Cas no 623588-40-9 (methyl 5-chloro-4-fluoro-2-nitrobenzoate)

• Product Name: methyl 5-chloro-4-fluoro-2-nitrobenzoate
• CAS No: 623588-40-9
• MF: C₈H₅ClFNO₄
• MW: 233.581004858017
• CID: 3040476
• PubChem ID: 66618786
• Update Time: 2025-08-03

methyl 5-chloro-4-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-4-fluoro-2-nitrobenzoate
• methyl5-chloro-4-fluoro-2-nitrobenzoate
• methyl 5-chloro-4-fluoro-2-nitro-benzoate
• SCHEMBL194902
• 623588-40-9
• F14203

• Inchi： 1S/C8H5ClFNO4/c1-15-8(12)4-2-5(9)6(10)3-7(4)11(13)14/h2-3H,1H3
• InChI Key： LFDJJFPADBUPQM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 232.98900
• Monoisotopic Mass: 232.9891135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.69710